Cas no 40226-95-7 (1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis-)

• Product Name: 1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis-
• CAS No: 40226-95-7
• Molecular Formula: C₅H₈N₂O₃S
• Molecular Weight: 176.194
• MDL: MFCD18431644
• CID: 3968021
• PubChem ID: 1550001

1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis- Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis-
• cis-tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
• 1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis- (9CI)
• NSC-607167
• SCHEMBL10732479
• cis-perhydrothieno[3,4-d]imidazol-2-one 5,5-dioxide
• cis-tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one5,5-dioxide
• (3aR,6aS)-5,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-2-one
• MFCD18431644
• (3aR,6aS)-hexahydro-1H-5
• 40226-95-7
• (3aR,6aS)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
• (3AR,6AS)-HEXAHYDRO-5??-THIENO[3,4-D]IMIDAZOLE-2,5,5-TRIONE
• AKOS002679150
• 1609431-02-8
• E?-thieno[3,4-d]imidazole-2,5,5-trione
• NSC607167

• MDL： MFCD18431644
• InChIKey： ZDWQNWWGFIYOOO-ZXZARUISSA-N
• Inchi： InChI=1S/C5H8N2O3S/c8-5-6-3-1-11(9,10)2-4(3)7-5/h3-4H,1-2H2,(H2,6,7,8)/t3-,4+

Computed Properties

• Exact Mass: 176.02556330Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.02556330Da
• Heavy Atom Count: 11
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienoimidazolidines